Cas no 887347-44-6 ((2E)-3-(2H-chromen-3-yl)-N-(4-acetamidophenyl)prop-2-enamide)

• Product Name: (2E)-3-(2H-chromen-3-yl)-N-(4-acetamidophenyl)prop-2-enamide
• CAS No: 887347-44-6
• Molecular Formula: C₂₀H₁₈N₂O₃
• Molecular Weight: 334.368525028229
• CID: 6295188
• PubChem ID: 7465096

(2E)-3-(2H-chromen-3-yl)-N-(4-acetamidophenyl)prop-2-enamide Properties

Names and Identifiers

• (2E)-3-(2H-chromen-3-yl)-N-(4-acetamidophenyl)prop-2-enamide
• (2E)-N-[4-(acetylamino)phenyl]-3-(2H-chromen-3-yl)prop-2-enamide
• (E)-N-(4-acetamidophenyl)-3-(2H-chromen-3-yl)prop-2-enamide
• 887347-44-6
• VU0607131-1
• F3244-0301
• AKOS002255962
• (E)-N-(4-acetamidophenyl)-3-(2H-chromen-3-yl)acrylamide

• InChIKey： JHHBHFVRMTZDAQ-IZZDOVSWSA-N
• Inchi： 1S/C20H18N2O3/c1-14(23)21-17-7-9-18(10-8-17)22-20(24)11-6-15-12-16-4-2-3-5-19(16)25-13-15/h2-12H,13H2,1H3,(H,21,23)(H,22,24)/b11-6+
• SMILES： O1C2C=CC=CC=2C=C(/C=C/C(NC2C=CC(=CC=2)NC(C)=O)=O)C1

Computed Properties

• Exact Mass: 334.13174244g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 334.13174244g/mol
• Heavy Atom Count: 25
• Complexity: 547
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides